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Compound of Interest

Compound Name: 4-Pyridylacetonitrile hydrochloride

Cat. No.: B122261

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Pyridylacetonitrile hydrochloride (CAS No. 92333-25-0). Adherence to these procedures is
critical for ensuring laboratory safety and environmental protection.

Hazard Identification and Safety Data

4-Pyridylacetonitrile hydrochloride is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or inhaled, and can cause skin and serious eye irritation.[1][2]

[3]
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Property Value Reference
Molecular Formula C7HeN2z - HCI [2]
Molecular Weight 154.60 g/mol [2][4]
Appearance Solid [2]

Melting Point 267 °C (decomposes) [2]

Signal Word Danger [1]

Hazard Classifications

Acute Toxicity, Oral (Category
4) Acute Toxicity, Dermal
(Category 4) Acute Toxicity,
Inhalation (Category 4) Skin
Irritation (Category 2) Eye
Irritation (Category 2/2A)

Specific Target Organ Toxicity -

Single Exposure (Category 3)

(112131

Storage Class

11 - Combustible Solids

[2]

Personal Protective Equipment (PPE)

Before handling 4-Pyridylacetonitrile hydrochloride for disposal, all personnel must be

equipped with the appropriate personal protective equipment.
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PPE Item Specification

Chemical-resistant gloves (e.qg., Nitrile rubber,
Butyl rubber, or PVA) should be worn.[5]

Gloves

) Safety glasses with side-shields or chemical
Eye Protection
safety goggles are mandatory.[6]

A standard laboratory coat must be worn to

Lab Coat ]
prevent skin contact.[6]
Work should be conducted in a well-ventilated
area or under a fume hood. For higher-level
Respiratory protection, use appropriate respiratory

protection such as a dust mask (type N95, US)

or other approved respirators.[2][3]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate
ventilation.[6]

» Containment: Use an inert absorbent material such as vermiculite, dry sand, or earth to
contain the spill. Do not use combustible materials like sawdust.[6]

o Collection: Carefully collect the absorbed material into a designated, labeled, and sealed
container for hazardous waste.[5][6]

» Decontamination: Thoroughly clean the spill area with a suitable solvent (e.g., soap and
water), and collect the cleaning materials for disposal as hazardous waste.[6]

Step-by-Step Disposal Procedure

The recommended method for the disposal of 4-Pyridylacetonitrile hydrochloride is through
a licensed hazardous waste disposal service.[6][7] Do not flush into surface water or sanitary

sewer systems.[1]
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o Waste Collection: Collect waste 4-Pyridylacetonitrile hydrochloride and any contaminated
materials (e.g., absorbent pads, gloves, weighing paper) in a designated, chemically
compatible, and clearly labeled hazardous waste container. The label should include the
chemical name, "Hazardous Waste," and the date of accumulation.[5][6]

o Waste Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents and acids.[5][6]

e Engage a Professional Disposal Service: Contact a licensed hazardous waste disposal
company to arrange for the pickup and disposal of the waste.[6][7] Ensure compliance with
all federal, state, and local regulations.[7]

Disposal Workflow
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Caption: Workflow for the safe disposal of 4-Pyridylacetonitrile hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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